N-ethyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide

• IUPAC Name: N-ethyl-N-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-phenoxyacetamide
• InChI: InChI=1S/C20H21N3O3/c1-3-23(19(24)14-25-17-7-5-4-6-8-17)13-18-21-20(22-26-18)16-11-9-15(2)10-12-16/h4-12H,3,13-14H2,1-2H3
• InChI Key: KSGZOALKFHHTBG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=C(C=C2)C)C(=O)COC3=CC=CC=C3
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

N-ethyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide, also known as EMD 57033, is a synthetic compound that has been extensively studied for its potential use in scientific research.

Mechanism of Action

The exact mechanism of action of N-ethyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide 57033 is not fully understood, but it is thought to act as a positive allosteric modulator of the GABAA receptor. This receptor is responsible for inhibitory neurotransmission in the brain, and its modulation by this compound 57033 may be responsible for its anxiolytic, antidepressant, and anticonvulsant effects.
Biochemical and Physiological Effects:
This compound 57033 has been shown to increase the binding of GABA to the GABAA receptor, resulting in increased inhibitory neurotransmission. This may lead to decreased anxiety and depression symptoms, as well as a reduction in seizure activity. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of N-ethyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide 57033 is its specificity for the GABAA receptor, which may make it a useful tool for studying the role of this receptor in various physiological and pathological conditions. However, one limitation of this compound is its poor solubility, which may make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-ethyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide 57033. One area of interest is the development of more soluble analogs of this compound, which may make it more useful in experimental settings. Additionally, further research is needed to fully understand the mechanism of action of this compound 57033, as well as its potential therapeutic applications in humans. Finally, the use of this compound 57033 in combination with other compounds may lead to the development of new treatments for anxiety, depression, and epilepsy.

Synthesis Methods

The synthesis of N-ethyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide 57033 involves the reaction of 2-phenoxyacetic acid with N-ethyl-N-methylamine to form N-ethyl-N-methyl-2-phenoxyacetamide. This intermediate is then reacted with 3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylmethanol in the presence of a dehydrating agent to form this compound 57033.

Scientific Research Applications

N-ethyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide 57033 has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression in humans. Additionally, this compound 57033 has been shown to have anticonvulsant properties, suggesting that it may be useful in the treatment of epilepsy.